Cas no 6216-53-1 (2,4(1H,3H)-Pyrimidinedione,1-(3-chloro-3-deoxy-b-D-arabinofuranosyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-(3-chloro-3-deoxy-b-D-arabinofuranosyl)-
• CAS No: 6216-53-1
• MF: C₉H₁₁ClN₂O₅
• MW: 262.647041559219
• CID: 513570
• PubChem ID: 352977
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-(3-chloro-3-deoxy-b-D-arabinofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-(3-chloro-3-deoxy-b-D-arabinofuranosyl)-
• 1-(3'-chloro-3'-deoxyarabinofuranosyl)uracil

• Inchi： 1S/C9H11ClN2O5/c10-6-4(3-13)17-8(7(6)15)12-2-1-5(14)11-9(12)16/h1-2,4,6-8,13,15H,3H2,(H,11,14,16)
• InChI Key： UCSUZFLOJSMXTE-UHFFFAOYSA-N
• SMILES： ClC1C(CO)OC(C1O)N1C=CC(NC1=O)=O

Computed Properties

• Exact Mass: 262.0356491g/mol
• Monoisotopic Mass: 262.0356491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 99.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes